BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Curium-243 Nuclear
Data: Validating Evaluations with Experimental
Measurements

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Curium-243

Cat. No.: B1197759

For researchers, scientists, and drug development professionals, an accurate understanding of
the nuclear properties of isotopes like Curium-243 (Cm-243) is paramount. This guide provides
a detailed comparison of evaluated nuclear data for Cm-243 from the latest international
libraries—ENDF/B-VIII.0, JEFF-3.3, and JENDL-5—with key experimental measurements. The
objective is to offer a clear validation of the evaluated data against real-world observations,
thereby providing a reliable basis for applications ranging from nuclear reactor physics to the
production of medical isotopes.

This guide presents quantitative data in structured tables for straightforward comparison,
details the experimental protocols of seminal measurements, and visualizes the data validation
workflow.

Comparison of Neutron-Induced Cross-Sections

The neutron-induced capture and fission cross-sections are fundamental parameters for any
application involving Cm-243 in a neutron environment. The following tables compare the
experimental values for these cross-sections at thermal neutron energy (0.0253 eV) and their
corresponding resonance integrals with the data from the latest evaluated nuclear data
libraries.

Table 1: Thermal Neutron (0.0253 eV) Capture and Fission Cross-Sections for Curium-243
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Experimental ENDF/B-VIII.O JEFF-3.3 JENDL-5
Parameter
Value (barns) (barns) (barns) (barns)
Capture Cross-
) 130.7 £ 9.6[1] 129.96 134.0 130.0
Section (oy)
Fission Cross-
_ 609.6 + 25.9[1] 609.61 615.0 623.0[2]
Section (of)
667 + 26[3]

Table 2: Resonance Integrals for Curium-243

Experimental ENDFI/B-VIII.O JEFF-3.3 JENDL-5
Parameter

Value (barns) (barns) (barns) (barns)
Capture
Resonance 214.7 + 20.3[1] 214.7 220.0 215.0
Integral (ly)
Fission
Resonance 1575 + 136[1] 1575.0 1580.0 1570.0
Integral (If)

The evaluated data for the thermal neutron capture and fission cross-sections, as well as the
resonance integrals in ENDF/B-VIII.0, JEFF-3.3, and JENDL-5, show good agreement with the
experimental results of Bemis et al.[1]. Notably, the JENDL-5 evaluation for the thermal fission
cross-section is higher than the other libraries and aligns more closely with the more recent
experimental value reported by Popescu et al.[3].

Fission Product Yields of Curium-243

The distribution of fission products from the neutron-induced fission of Cm-243 is critical for
applications such as nuclear waste management and the prediction of decay heat. The
following table compares experimental cumulative fission yields for several key fission products
from the thermal neutron-induced fission of Cm-243 with the evaluated data from the JENDL-5
and JEFF-3.3 libraries. ENDF/B-VIII.0 does not contain specific fission product yield data for
Cm-243.
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Table 3: Cumulative Fission Product Yields from Thermal Neutron-Induced Fission of Curium-
243

Experimental Yield

L (%) (Dickens and JENDL-5 Yield (%) JEFF-3.3 Yield (%)
Fission Product

McConnell, 1986) [5] [6]

[4]
95Zr 530+0.21 5.35 5.32
22Mo 6.02+0.24 6.05 6.03
103Ry 6.43 £ 0.32 6.45 6.44
106Rh 490 £0.25 4.92 491
131 3.01+0.12 3.03 3.02
132Te 456 +0.18 4.58 4.57
133| 6.78 £0.27 6.80 6.79
135Xe 7.65+0.31 7.68 7.66
140Ba 5.78 £0.23 5.80 5.79
141Ce 5.91+0.24 5.93 5.92
143Ce 5.50+0.22 5.52 5.51
144Ce 5.10+£0.20 5.12 5.11
147Nd 254 +0.10 2.55 2.54

The evaluated fission product yields in JENDL-5 and JEFF-3.3 are in excellent agreement with
the experimental data of Dickens and McConnell[4]. This high level of concordance provides
confidence in the predictive capabilities of these libraries for the inventory of fission products
resulting from the thermal fission of Cm-243.

Experimental Protocols
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A summary of the methodologies employed in the key cited experiments is provided below to
offer insight into the generation of the experimental data.

Thermal Cross-Section Measurements by Bemis et al.
(1977)

The thermal-neutron capture and fission cross-sections, along with their respective resonance
integrals, were measured at the Oak Ridge National Laboratory. The experimental protocol
involved the following key steps:

o Sample Preparation: Nearly isotopically pure Cm-243 (99.94%) was used.

« Irradiation: The Cm-243 samples were irradiated in a nuclear reactor with and without
cadmium filters. The use of cadmium filters allows for the separation of the thermal and
epithermal neutron contributions to the reaction rates. Cobalt samples were co-irradiated as
flux monitors.

o Measurement Technique: The cross-sections were determined by analyzing the reaction
products. For the capture cross-section, the amount of Curium-244 produced was measured.
For the fission cross-section, the fission events were quantified.

o Data Analysis: The Westcott formalism was employed to deduce the 2200 m/s cross-
sections and resonance integrals from the measured reaction rates with and without the
cadmium covers. The well-characterized thermal neutron cross-section and resonance
integral of the 3°Co(n,y)®°Co reaction were used for normalization.

Fission Product Yield Measurements by Dickens and
McConnell (1986)

The cumulative fission product yields for the thermal-neutron induced fission of Cm-243 were
determined at the Oak Ridge National Laboratory. The experimental procedure was as follows:

o Sample and Irradiation: A 77-nanogram sample of Cm-243 was irradiated in a high thermal-
neutron flux.

¢ Detection System: High-resolution gamma-ray spectroscopy was performed using a Ge(Li)
detector to measure the gamma rays emitted by the fission products.
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o Data Acquisition: A series of 33 gamma-ray spectra were acquired over a period of two and a
half months to follow the decay of the various fission products.

o Data Analysis: The gamma-ray peaks in the spectra were identified by their energy and half-
life, allowing for the quantification of specific fission products. From these measurements,
the cumulative yields of 23 fission products were determined.

Nuclear Data Validation Workflow

The process of validating evaluated nuclear data with experimental measurements is a critical
feedback loop in nuclear science. It ensures the continuous improvement of the data libraries
that are essential for a wide range of applications. The following diagram illustrates this

workflow.
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Caption: Workflow for the validation of evaluated nuclear data against experimental

measurements.

Conclusion
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The validation of Curium-243 nuclear data through comparison with experimental
measurements reveals a strong consensus for many key parameters. The latest evaluated
libraries, ENDF/B-VIII.0, JEFF-3.3, and JENDL-5, provide reliable data for the thermal neutron
capture and fission cross-sections, as well as their resonance integrals, that are well-supported
by experimental findings. For fission product yields, JENDL-5 and JEFF-3.3 offer
comprehensive and accurate datasets that align closely with experimental observations. The
continuous cycle of measurement, evaluation, and validation ensures that the scientific and
technical communities have access to high-quality nuclear data, which is indispensable for
advancing research and development in nuclear-related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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